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Compound of Interest

Compound Name: Ethylhydrocupreine hydrochloride

Cat. No.: B1340536 Get Quote

Technical Support Center: Optochin
Susceptibility Test
This guide provides troubleshooting assistance and frequently asked questions regarding the

Optochin susceptibility test for the identification of Streptococcus pneumoniae.

Troubleshooting Guides and FAQs
Q1: What are the primary limitations of the Optochin susceptibility test?

A1: The Optochin susceptibility test is a valuable presumptive test, but it has several limitations:

Optochin-resistant S. pneumoniae: Some strains of S. pneumoniae have been reported to be

resistant to Optochin, which can lead to false-negative results.[1][2][3]

Optochin-susceptible viridans streptococci: Conversely, some viridans group streptococci,

such as Streptococcus mitis and Streptococcus pseudopneumoniae, can show susceptibility

to Optochin, leading to false-positive results.[4][5]

Intermediate results: Indeterminate zone sizes can occur, requiring further confirmatory

testing.[1][4]

Dependence on experimental conditions: The test results are highly dependent on factors

such as the type of agar medium used, the concentration of CO2 during incubation, and the
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incubation time.[3][6][7][8]

Q2: What should I do if I observe an intermediate zone of inhibition (e.g., 7-13 mm)?

A2: An intermediate zone of inhibition is not definitive for the identification of S. pneumoniae. In

such cases, a confirmatory test is required. The most common and recommended confirmatory

test is the bile solubility test.[1][3][6] S. pneumoniae is soluble in bile, while other alpha-

hemolytic streptococci are not.

Q3: My known S. pneumoniae control strain is showing resistance to Optochin. What could be

the cause?

A3: There are several potential reasons for an Optochin-resistant result with a known S.

pneumoniae strain:

Loss of susceptibility: The control strain may have lost its susceptibility due to repeated

subculturing. It is advisable to use a fresh, validated control strain.

Incorrect incubation conditions: Incubation in a high CO2 environment (above 5-10%) can

lead to smaller zones of inhibition or even false resistance.[3] Ensure your incubator's CO2

levels are properly calibrated.

Improper disk placement: Ensure the Optochin disk is pressed gently to adhere firmly to the

agar surface to allow for proper diffusion of the antibiotic.[4]

Expired or improperly stored disks: Check the expiration date of the Optochin disks and

ensure they have been stored according to the manufacturer's instructions, protected from

light, heat, and moisture.[2]

Q4: I am seeing a zone of inhibition with a viridans streptococcus isolate. How should I interpret

this?

A4: Some viridans streptococci can exhibit a small zone of inhibition around the Optochin disk.

[3][4][6] A key differentiating factor is the size of the zone. A zone of inhibition of ≥14 mm with a

5 µg disk is generally considered susceptible and presumptive for S. pneumoniae.[2][9] If the

zone is smaller, it is crucial to perform a bile solubility test for confirmation.
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Q5: Can the type of blood agar I use affect the test results?

A5: Yes, the type of blood agar can significantly influence the size of the inhibition zones.[7][8]

It is recommended to use a standardized 5% sheep blood agar for consistency.[1][4][9] Using

different media may result in variable zone sizes and potentially lead to misinterpretation.[4]

Data Presentation
Table 1: Performance Characteristics of the Optochin Susceptibility Test

Performance Metric Reported Value
Key
Considerations

Reference

Sensitivity >95% (general)

Can be lower due to

optochin-resistant S.

pneumoniae.

[2][9]

Sensitivity 87.9%

Compared to a DNA

probe as the gold

standard.

[10]

Specificity 59.3%

Lower specificity is

often due to

susceptibility in other

viridans streptococci.

[10]

Correct Identification 90.5%

For both optochin-

susceptible and -

resistant viridans

group streptococci

isolates.

[5]

Experimental Protocols
Detailed Methodology for the Optochin Susceptibility Test

1. Materials:

5% Sheep Blood Agar plates[1][9]
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Optochin disks (5 µg)[2]

Sterile inoculating loops or cotton swabs[1]

Sterile forceps[1]

Incubator with a 5-10% CO2 environment[1][4][9]

0.5 McFarland turbidity standard[1]

Control strains:

Positive Control: Streptococcus pneumoniae ATCC 49619[2]

Negative Control: Streptococcus mitis ATCC 49456 or another viridans streptococcus[2]

2. Procedure:

Prepare a bacterial suspension of the isolate to be tested, adjusting the turbidity to match a

0.5 McFarland standard.[1]

Using a sterile cotton swab or inoculating loop, streak the bacterial suspension evenly over

the entire surface of a 5% sheep blood agar plate to obtain confluent growth.[1][4]

Allow the plate to dry for 5-10 minutes.[1]

Using sterile forceps, place an Optochin disk onto the inoculated surface of the agar.[1][4]

Gently press the disk to ensure it adheres firmly to the agar surface.[1][4]

Incubate the plate at 35-37°C for 18-24 hours in a 5-10% CO2-enriched atmosphere.[1][2][9]

3. Interpretation of Results:

Susceptible (S. pneumoniae): A zone of inhibition of ≥14 mm in diameter around the disk.[2]

[9]

Resistant (Viridans streptococci): No zone of inhibition, or a zone of inhibition <14 mm.[3]
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Intermediate: Any result that is difficult to interpret requires a confirmatory test like the bile

solubility test.[1]

Mandatory Visualization
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Caption: Troubleshooting workflow for unexpected Optochin susceptibility test results.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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